Cas no 2074-53-5 (rel-α-Vitamin E)

• Product Name: rel-α-Vitamin E
• CAS No: 2074-53-5
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• MDL: MFCD00072051
• CID: 42425
• PubChem ID: 14985
• Update Time: 2025-06-11

rel-α-Vitamin E Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, [2R-[2R*(4R*,8R*)]]-
• 5,7,8-trimethyltocol
• antisterility vitamin
• Aquasol E
• Alpha-Tocopherol
• covirel
• D-alpha-tocopherol
• ephynal
• Eprolin
• eprolin-s
• epsilan
• Esorb
• etavit
• E-vimin
• Evion
• E-vitamin succinate
• Pheryl-E
• phytogermine
• profecundin
• syntopherol
• tokopharm
• vascuals
• Vitamin E
• Vita plus E
• viteolin
• TOCOPHEROL
• Natural vitamin E
• d-.α.-Tocopherol
• VITAMIN E INJECTION
• (+-)-Med-e
• A-TOCOPHEROL
• DL-PHYTOGERMINE
• DL-PROFECUNDIN
• DL-TOCOPHEROL
• DL-VITAMIN E
• Ido-e
• IRGANOX E 201
• Nsc 82623
• [2R*(4R*,8R*)]-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• VE
• rel-α-Vitamin E
• rac-alpha-Tocopherol1
• alpha-Tocopherol acid
• E Prolin
• J203.513H
• J24.260H
• INS NO.307A
• DTXCID706339
• T2309
• NS00069772
• (+)-ALPHA-TOCOPHEROL-
• F82497
• Q158348
• alpha Tocopherol
• DTXSID8021355
• MLS001335982
• Tocopherol (R,S)
• Ilitia
• Palmvtee
• NCGC00142625-17
• Emipherol
• bmse000600
• NCGC00142625-10
• UNII-N9PR3490H9
• Endo E
• delta-alpha-tocopherol
• Vitamin Ea
• T1539_SIGMA
• dl-a-Tocopherol
• (all-R)-alpha-Tocopherol
• SMR000471844
• Evitaminum
• Tenox GT 1
• 59-02-9
• rel-alpha-Vitamin E
• CHEBI:18145
• Vi-E
• TENOX GT
• E 307
• Tocopherol, d-alpha-
• INS-307A
• COVI-OX T 50
• AS-13990
• rel-(2R)-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-ol
• a-D-Tocopherol
• Vitamin E [USP]
• Tox21_202081
• D-ALPHA TOCOPHEROL [MART.]
• NCGC00142625-04
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, 2R- 2R*(4R*,8R*) -
• CONTROX VP
• BIDD:ER0562
• ALPHA-TOCOPHEROL, UNSPECIFIED FORM
• alpha-delta-Tocopherol
• Vitamin E (D-form)
• alpha-Tocoferol
• all-rac-alpha-Tocopherolum
• R,r,r-.alpha.-tocopherol
• 18920-62-2
• BPBio1_000362
• d-a-tocopherol
• HY-N0683
• Denamone
• 07AA93F0-3339-4EEC-B50B-ADB70F657087
• Phytogermin
• SCHEMBL3097
• AKOS004910417
• (2R,4'R,8'R)-2,5,7,8-Tetramethyl-2-(4',8',12'-trimethyltridecyl)-6-chromanol
• UNII-H4N855PNZ1
• Almefrol
• RRR-alpha-tocopherol
• E-307A
• Viprimol
• (2R,4'R,8'R)-alpha-Tocopherol
• RRR-alpha-tocopheryl
• (+)-alpha-Tocopherol
• alpha-Tokoferol
• (R,R,R)-a-Tocopherol
• Med-E
• Q-201932
• (2R,4'R,8'R)-a-Tocopherol
• (2R)-2,5,7,8-TETRAMETHYL-2-[(4R,8R)-4,8,12-TRIMETHYLTRIDECYL]CHROMAN-6-OL
• NCGC00259630-01
• 2074-53-5
• Tox21_110563
• VIV
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• rel--Vitamin E
• Vita-Jec Essential E-300
• Etamican
• (+)- alpha -Tocopherol
• -Vitamin E
• DTXCID201355
• DL--Tocopherol
• ALPHA-TOCOPHEROL [HSDB]
• (+)-a-Tocopherol
• Vitamin e d-alpha
• rel-(+)--Tocopherol; rel-D--Tocopherol
• E-307
• D-alpha tocopherol
• Vitamin-E
• H4N855PNZ1
• (+)-.alpha.-Tocopherol
• 2,5,7,8-Tetramethyl-2-(4',8',12'-trimethyltridecyl)-6-chromanol
• alpha-Vitamin E
• C29H50O2 (D-alpha-tocopherol)
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, (2R*(4R*,8R*))-(+-)-
• Prestwick3_000404
• Eprolin S
• C02477
• Tocopherol alpha
• EC 200-412-2
• Tox21_113208
• Vitamin Ealpha
• NCGC00142625-01
• (+/-)-alpha-Tocopherol
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-rel-
• Vitamin E, liquid
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-chromen-6-ol
• ALPHA TOCOPHEROL (USP-RS)
• .ALPHA.-TOCOPHEROL, D-
• DB00163
• NCGC00142625-06
• W-109164
• HSDB 2556
• W-107596
• Vitamin E alpha
• EINECS 215-798-8
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-, (2R)-
• .alpha.-Vitamin E
• E-MIX 40A
• (R)-2,5,7,8-tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)-3,4-dihydro-2H-chromen-6-ol
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1--benzopyran-6-ol
• CCRIS 3588
• NCGC00016688-02
• ()-alpha-Tocopherol
• Envirose 100
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydro-2H-1-benzopyran-6-ol
• Waynecomycin
• MLS001335981
• CAS-59-02-9
• A-Tocopherol , 5,7,8-Trimethyltocol , (+)-alpha-Tocopherol
• (+)--Tocopherol; D--Tocopherol
• Prestwick_653
• Vitayonon
• BSPBio_000328
• Dexrabeprazole Sodium , Vitamin E , Alpha-Tocopherol , D-
• Z2235811339
• (2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• NSC-20812
• CS-8161
• NSC 20812
• EN300-7417123
• Lan-E
• EINECS 200-412-2
• Spavit E
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-, (2R-(2R*(4R*,8R*)))-
• HMS2231G08
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1- -benzopyran-6-ol
• (2R)-2-((4R,8R)-4,8,12-trimethyltridecyl)-2,5,7,8-tetramethylchroman-6-ol
• DTXSID0026339
• BIDD:PXR0174
• HMS2096A10
• (2R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol
• (2R*(4R*,8R*))-(1)-3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• COVI-OX T 30P
• alpha-Tocopherol, D-
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
• Vitaplex E
• E307
• DL-all-rac-alpha-Tocopherol
• (R,R,R)-alpha-Tocopherol
• BDBM50458513
• CHEMBL47
• Alpha-tocopherols
• RIKKI N 70
• Viterra E
• Rhenogran Ronotec 50
• (R)-2,5,7,8-Tetramethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• EINECS 218-197-9
• Covitol F 1000
• .ALPHA.-TOCOPHEROL [MI]
• NCGC00142625-05
• NCGC00142625-07
• alpha-TOCOPHEROL (II)
• 1406-18-4
• Acne C-Patch
• MLS001066396
• E 307 (tocopherol)
• MFCD00072045
• BRD-K97091514-001-11-4
• N9PR3490H9
• LMPR02020001
• MFCD00006848
• rel-(+)-α-Tocopherol
• rel-D-α-Tocopherol
• FT28296
• (2R)-3,4-Dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ol; a-Vitamin E; D-alpha-Tocopherol
• D-
• FV01596

• MDL： MFCD00072051
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1
• InChI Key： GVJHHUAWPYXKBD-IEOSBIPESA-N
• SMILES： O1C2C(C)=C(C)C(=C(C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 430.38100
• Monoisotopic Mass: 430.381081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 10.7
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: No data available
• Density: 0.93
• Melting Point: No data available
• Boiling Point: 485.9±0.0 °C at 760 mmHg
• Flash Point: 210.2±24.4 °C
• Refractive Index: 1.495
• Solubility: 生物体外In Vitro:H2O60 mg/mL(139.30 mM;Need ultrasonic)
• PSA: 29.46000
• LogP: 8.84020

rel-α-Vitamin E Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Pure form -20°C 3 years 4°C 2 years / In solvent溶液中: -80°C 6 months月 -20°C 1 month月

Additional information on rel-α-Vitamin E

Professional Introduction to Compound CAS No. 2074-53-5 and Product Name: rel-α-Vitamin E

The compound with the CAS number 2074-53-5 is a well-known form of rel-α-Vitamin E, a naturally occurring antioxidant that plays a crucial role in maintaining cellular health. Vitamin E, chemically known as α-tocopherol, is a fat-soluble vitamin essential for human nutrition. Its unique chemical structure, characterized by a chromane ring and a hydroxyl group at the 2-position, contributes to its potent antioxidant properties. This compound is widely recognized for its ability to protect cells from oxidative damage caused by free radicals, making it a valuable component in both pharmaceutical and nutraceutical applications.

Recent advancements in the field of nutritional biochemistry have highlighted the multifaceted roles of rel-α-Vitamin E in human health. Studies have demonstrated its significant impact on immune function, skin health, and cardiovascular protection. The antioxidant activity of rel-α-Vitamin E is attributed to its ability to scavenge reactive oxygen species (ROS), thereby preventing lipid peroxidation in cell membranes. This mechanism is particularly relevant in the context of chronic diseases where oxidative stress is a major contributing factor.

In clinical research, rel-α-Vitamin E has been extensively studied for its potential therapeutic benefits. For instance, its role in mitigating the effects of aging-related oxidative damage has been well-documented. The compound’s ability to modulate inflammatory pathways has also been explored, suggesting its potential in managing conditions such as arthritis and other inflammatory disorders. Furthermore, emerging evidence suggests that rel-α-Vitamin E may play a protective role against neurodegenerative diseases by safeguarding neuronal cells from oxidative stress.

The chemical synthesis and purification of rel-α-Vitamin E (CAS No. 2074-53-5) are critical processes that ensure the highest quality for pharmaceutical applications. Advanced synthetic methodologies have enabled the production of highly pure forms of this vitamin, which are essential for clinical trials and therapeutic formulations. The structural integrity of rel-α-Vitamin E is maintained through stringent quality control measures, ensuring that the final product meets international standards for safety and efficacy.

From a nutritional perspective, rel-α-Vitamin E is an essential component of a balanced diet. Its presence in foods such as nuts, seeds, and vegetable oils makes it readily available to consumers. However, due to its fat-soluble nature, adequate absorption requires the presence of dietary fats. This has led to the development of novel delivery systems that enhance the bioavailability of rel-α-Vitamin E, ensuring optimal health benefits.

The latest research on rel-α-Vitamin E has also explored its potential role in cancer prevention and treatment. Studies indicate that its antioxidant properties may help protect against DNA damage caused by free radicals, thereby reducing the risk of cancer development. Additionally, its ability to modulate immune responses has sparked interest in its potential as an adjuvant therapy alongside conventional cancer treatments.

In conclusion, rel-α-Vitamin E (CAS No. 2074-53-5) is a vital nutrient with far-reaching implications for human health and disease prevention. Its multifaceted roles in antioxidant defense, immune modulation, and cellular protection underscore its importance in both preventive medicine and therapeutic applications. As research continues to uncover new insights into its mechanisms of action, the therapeutic potential of this compound is likely to expand further.